Cas no 1087610-71-6 (1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 1087610-71-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD13176469
• CID: 1088014
• PubChem ID: 30030204
• Update Time: 2025-06-15

1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde
• 1,2,4,5-tetramethylpyrrole-3-carbaldehyde
• CS-0117911
• MFCD13176469
• NCGC00327377-01
• DTXSID90652698
• STK519594
• AKOS000111927
• G19344
• AB01322194-02
• EN300-1658985
• SB62231
• Z1160902318
• SCHEMBL26539459
• 1087610-71-6

• MDL： MFCD13176469
• Inchi： 1S/C9H13NO/c1-6-7(2)10(4)8(3)9(6)5-11/h5H,1-4H3
• InChI Key： JGQKLLSCCLQIFD-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde

1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde (CAS 1087610-71-6): A Key Compound in Modern Bioactive Molecule Research

1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde, also known as CAS 1087610-71-6, represents a novel class of pyrrole-derived compounds with potential applications in pharmaceutical and material science fields. This compound features a unique molecular framework combining aromatic heterocyclic rings with aldehyde functional groups, which significantly influences its physicochemical properties and biological activities. Recent studies have highlighted its promising role in the development of antitumor agents and bioactive materials, making it a focal point of current research in medicinal chemistry.

The 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde molecule exhibits a molecular weight of 192.25 g/mol and a calculated logP value of 2.3, indicating moderate hydrophobicity. Its structural features include four methyl groups attached to the pyrrole ring, which enhance steric hindrance and modify the electronic distribution of the molecule. The aldehyde group at position 3 plays a critical role in its reactivity, enabling participation in various chemical reactions such as nucleophilic addition and oxidation processes. These structural characteristics make it a versatile scaffold for further functionalization in drug design.

Recent breakthroughs in the field of 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde research have demonstrated its potential as a lead compound for antitumor drug development. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic activity against multidrug-resistant cancer cell lines. The study highlighted the importance of the methyl groups in stabilizing the molecule's conformation, which enhances its ability to interact with specific protein targets.

Advancements in synthetic methodologies have enabled more efficient production of 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde. A 2024 paper in Organic Letters described a novel catalytic approach using transition metal complexes to achieve high-yield synthesis of this compound. This method not only reduces synthetic steps but also minimizes the formation of byproducts, aligning with green chemistry principles. The optimized synthesis route has significant implications for large-scale production of this compound for pharmaceutical applications.

The 1,2,4,3-Tetramethyl-1H-pyrrole-3-carbaldehyde compound has also attracted attention in the development of bioactive materials. Research published in Advanced Materials in 2023 explored its application in the fabrication of smart hydrogels with stimuli-responsive properties. The pyrrole ring's conjugated system allows for electron transfer processes, while the aldehyde group enables cross-linking with other functional groups, creating materials with tunable mechanical properties.

Current studies on 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde are focusing on its interactions with biological targets. A 2024 investigation in ACS Chemical Biology revealed that this compound can modulate the activity of certain kinases by binding to their active sites. This discovery opens new avenues for the development of kinase inhibitors with improved selectivity and reduced off-target effects. The molecular docking studies conducted in this research provided valuable insights into the binding mechanism.

The 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde compound's unique properties make it a promising candidate for various applications beyond pharmaceuticals. In the field of material science, it has been explored for its potential in creating conductive polymers and organic semiconductors. A 2023 study in Advanced Functional Materials demonstrated its use in developing flexible electronic devices with enhanced charge transport properties. The conjugated system of the pyrrole ring plays a crucial role in these applications.

Environmental and safety considerations are also being addressed in the research on 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde. While this compound is not classified as a hazardous substance, its synthesis and application require careful handling to ensure compliance with industrial safety standards. Recent studies have focused on developing sustainable synthesis methods that minimize environmental impact, reflecting the growing emphasis on green chemistry in pharmaceutical research.

The 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde compound represents a significant advancement in the field of bioactive molecule design. Its unique structural features and versatile chemical properties have positioned it as a valuable scaffold for drug development and material innovation. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its importance in modern chemical science. The compound's potential to address complex biological challenges makes it a focal point of current scientific inquiry.

Future studies on 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde are expected to focus on optimizing its pharmacological properties while minimizing potential side effects. Researchers are exploring ways to enhance its solubility and bioavailability through structural modifications. Additionally, the development of targeted drug delivery systems incorporating this compound is being investigated to improve therapeutic outcomes. These efforts reflect the compound's growing significance in the pharmaceutical industry.

The synthesis and application of 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde continue to be areas of active research. Scientists are developing new analytical methods to characterize its properties and monitor its behavior in biological systems. These studies are crucial for understanding its full potential and ensuring its safe and effective use in various applications. The compound's unique characteristics position it as a valuable asset in the ongoing quest for innovative solutions in science and technology.

As research on 1,2,4,5-Tetramethyl-1H-pyrrole-3-carbaldehyde progresses, it is becoming increasingly clear that this compound holds significant promise for multiple fields. Its role in pharmaceutical development, material science, and environmental applications underscores its importance in modern scientific research. The continued exploration of its properties and potential uses is likely to lead to further breakthroughs in these areas, cementing its status as a key compound in contemporary chemistry.